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Compound of Interest

Compound Name: Barium chlorite

cat. No.: B577412

An In-depth Technical Guide on the Synthesis, Properties, and Historical Context of Barium
Chlorite

Abstract

Barium chlorite, Ba(ClO2)z, is an inorganic compound that, while not having a storied
discovery in the annals of chemistry, represents an interesting member of the chlorite salt
family. Its synthesis and characterization are rooted in the broader historical development of
chlorine chemistry. This technical guide provides a comprehensive overview of barium
chlorite, with a focus on its synthesis protocols, physicochemical properties, and the historical
context of its related compounds. The information is tailored for researchers, scientists, and
professionals in drug development who may have an interest in the chemistry of alkaline earth
metal chlorites and their potential applications.

Historical Context: The Emergence of Chlorite
Chemistry

The story of barium chlorite is intrinsically linked to the discovery and study of chlorine and its
oxides. While a specific date or individual credited with the discovery of barium chlorite is not
well-documented, its existence is a logical consequence of the advancements in inorganic
synthesis that followed the major discoveries in chlorine chemistry.

e 1774: Carl Wilhelm Scheele first produced chlorine gas, which he initially believed to be
"dephlogisticated muriatic acid air.”
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e 1810: Sir Humphry Davy confirmed chlorine as a new element.

Following these foundational discoveries, the study of chlorine's various oxidation states and its
corresponding anions (hypochlorite, chlorite, chlorate, perchlorate) began in earnest. The
synthesis of various metallic salts of these oxyanions, including those of the alkaline earth
metals like barium, became a subject of investigation. Barium chlorite is typically synthesized
from precursors like barium chloride, a more common and industrially significant compound.

Synthesis of Barium Chlorite

The preparation of barium chlorite is most commonly achieved through aqueous reactions
that take advantage of solubility differences. Below are detailed protocols for its synthesis.

Experimental Protocol: Double Displacement Reaction

This is a widely cited method for producing barium chlorite, which relies on the reaction
between a soluble barium salt and a soluble chlorite salt.

Objective: To synthesize barium chlorite via a double displacement reaction between barium
chloride and sodium chlorite.

Materials:

e Barium chloride dihydrate (BaClz:2H20)

e Sodium chlorite (NaClO2)

e Deionized water

» Beakers

e Magnetic stirrer and stir bar

« Filtration apparatus (e.g., Buchner funnel and flask)
 Filter paper

e Drying oven
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Methodology:

Prepare Reactant Solutions:
o Prepare a saturated aqueous solution of barium chloride dihydrate.
o Prepare a concentrated aqueous solution of sodium chlorite.

Reaction:

o Slowly add the sodium chlorite solution to the barium chloride solution while stirring
continuously.

o The reaction proceeds as follows: BaClz(aq) + 2 NaClOz(aq) — Ba(ClOz2)2(s) + 2 NaCl(aq)

Precipitation:

o Barium chlorite is less soluble than sodium chloride and will precipitate out of the
solution, particularly upon cooling.[1]

o Cool the reaction mixture in an ice bath to maximize the precipitation of barium chlorite.

Isolation and Purification:
o Separate the barium chlorite precipitate from the supernatant liquid by vacuum filtration.

o Wash the precipitate with small amounts of cold deionized water to remove residual
sodium chloride and other impurities.

o Dry the purified barium chlorite in a desiccator or a low-temperature oven.

Experimental Protocol: Synthesis from Barium Peroxide
and Chlorine Dioxide

An alternative method involves the reaction of a barium peroxide suspension with chlorine
dioxide gas.

Objective: To synthesize barium chlorite by reacting barium peroxide with chlorine dioxide.
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Materials:
e Barium peroxide (BaO2)
o Chlorine dioxide (ClOz) gas (generated in situ)
» Deionized water
» Reaction vessel with a gas inlet
o Stirring apparatus
Methodology:
o Prepare Barium Peroxide Suspension:
o Create an aqueous suspension of barium peroxide in the reaction vessel.
e Introduce Chlorine Dioxide:
o Bubble chlorine dioxide gas through the stirred suspension.
o The reaction leads to the formation of barium chlorite.
* Isolation:

o The resulting barium chlorite can be isolated from the solution by precipitation, potentially
with the addition of a solvent mixture like ethanol and diethyl ether to reduce its solubility.

[2]

Physicochemical Properties of Barium Chlorite

The most well-characterized form of barium chlorite is its hydrate, Ba(ClOz2)2-3.5H20.
Anhydrous forms have been investigated but their structures are not as well-defined.[2]
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Property

Data

Reference

Molecular Formula

Ba(ClOz2)2:3.5H20

[2]

Molar Mass 335.30 g/mol [2]
Appearance Crystalline solid

Crystal System Monoclinic [1]
Space Group C2/c [1]

Coordination Geometry

The Ba?* cation is coordinated
by ten oxygen atoms (from six
chlorite anions and three water
molecules) in a bicapped

square antiprism geometry.

[1]

Reported to have very low

Stability stability. (2]
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Caption: Workflow for the synthesis of barium chlorite via double displacement.
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Caption: Relationship between barium chloride, chlorite, and chlorate.

Applications and Future Research

The documented applications of barium chlorite are limited. Its primary use appears to be as
a laboratory-scale precursor for the synthesis of other chlorite compounds or for the generation
of chlorous acid (HCIO2).[1] Its inherent instability and the toxicity of soluble barium compounds
likely limit its broader industrial applications.

Further research is needed to fully characterize the properties of both anhydrous and hydrated
barium chlorite. A more thorough investigation of its thermal stability, solubility in various
solvents, and reactivity could reveal new potential applications or provide a deeper
understanding of the chemistry of chlorite salts.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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